1,2-Dimethyl-3-[2-[2-(3-methylcyclohexyl)ethoxy]ethoxy]benzene

• IUPAC Name: 1,2-dimethyl-3-[2-[2-(3-methylcyclohexyl)ethoxy]ethoxy]benzene
• InChI: InChI=1S/C19H30O2/c1-15-6-4-8-18(14-15)10-11-20-12-13-21-19-9-5-7-16(2)17(19)3/h5,7,9,15,18H,4,6,8,10-14H2,1-3H3
• InChI Key: CRRKXGWSKDYHLS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)CCOCCOC2=CC=CC(=C2C)C
• Molecular Formula: C19H30O2
• Molecular Weight: 290.4 g/mol

Description

1,2-Dimethyl-3-[2-[2-(3-methylcyclohexyl)ethoxy]ethoxy]benzene is an organic compound that belongs to the class of aromatic hydrocarbons It features a benzene ring substituted with two methyl groups and a complex ethoxy chain that includes a methylcyclohexyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Dimethyl-3-[2-[2-(3-methylcyclohexyl)ethoxy]ethoxy]benzene can be achieved through a multi-step process involving the following key steps:

Formation of the Benzene Derivative: The starting material, 1,2-dimethylbenzene, undergoes a Friedel-Crafts alkylation reaction to introduce the ethoxy groups. This reaction typically uses an alkyl halide and a Lewis acid catalyst such as aluminum chloride.

Introduction of the Methylcyclohexyl Group: The ethoxy-substituted benzene derivative is then reacted with 3-methylcyclohexanol in the presence of a strong acid catalyst like sulfuric acid to form the desired compound.

Industrial Production Methods

In an industrial setting, the production of this compound would involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow reactors and advanced separation techniques such as distillation and chromatography may be employed to achieve this.

Chemical Reactions Analysis

Types of Reactions

1,2-Dimethyl-3-[2-[2-(3-methylcyclohexyl)ethoxy]ethoxy]benzene can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using hydrogen gas and a metal catalyst (e.g., palladium on carbon) can convert the compound into its corresponding alcohols or alkanes.

Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents onto the benzene ring. Common reagents include halogens (e.g., bromine) and nitrating agents (e.g., nitric acid).

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Bromine in the presence of iron(III) bromide for bromination.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or alkanes.

Substitution: Halogenated or nitrated benzene derivatives.

Scientific Research Applications

1,2-Dimethyl-3-[2-[2-(3-methylcyclohexyl)ethoxy]ethoxy]benzene has several scientific research applications:

Chemistry: Used as a model compound to study the effects of substituents on the reactivity of aromatic compounds.

Biology: Investigated for its potential biological activity and interactions with biological macromolecules.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the synthesis of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 1,2-Dimethyl-3-[2-[2-(3-methylcyclohexyl)ethoxy]ethoxy]benzene involves its interaction with molecular targets such as enzymes and receptors. The compound’s aromatic ring and ethoxy chains allow it to fit into specific binding sites, potentially inhibiting or activating biological pathways. Detailed studies on its binding affinity and molecular interactions are necessary to fully understand its mechanism.

Comparison with Similar Compounds

Similar Compounds

1,2-Dimethylbenzene: A simpler aromatic hydrocarbon with two methyl groups on the benzene ring.

3-Methylcyclohexanol: A cyclohexane derivative with a hydroxyl group and a methyl group.

1,2,3-Trimethylbenzene: An aromatic compound with three methyl groups on the benzene ring.

Uniqueness

1,2-Dimethyl-3-[2-[2-(3-methylcyclohexyl)ethoxy]ethoxy]benzene is unique due to its combination of an aromatic benzene ring with complex ethoxy and methylcyclohexyl substituents. This structural complexity imparts distinct chemical and physical properties, making it valuable for specialized applications in research and industry.